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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of
diisopropyl succinate, a key intermediate in various chemical syntheses. The following
information has been compiled to serve as a quick reference for laboratory and development
work.

Core Molecular Data

Diisopropyl succinate is a diester of succinic acid and isopropanol.[1] Its fundamental
molecular attributes are summarized below.

Property Value Source
Molecular Formula C10H1804 [1][2]13]14]
Molecular Weight 202.25 g/mol [L1[21[4115]
Alternate Molecular Weight 202.2475 g/mol [3]

IUPAC Name dipropan-2-yl butanedioate [2]

CAS Number 924-88-9 [1][2][3]

Chemical Structure and Logical Representation
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To illustrate the connectivity of atoms within the diisopropyl succinate molecule, a logical
diagram is provided below. This representation outlines the core succinate backbone and the
isopropyl ester groups.

Logical Structure of Diisopropyl Succinate
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Click to download full resolution via product page
Caption: Logical Structure of Diisopropyl Succinate

Note: The experimental protocols and signaling pathways requested are not applicable to the
fundamental chemical data of a single molecule like diisopropyl succinate. The provided
information focuses on the core requirements of its molecular weight and formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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